Cas no 56106-57-1 (3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester)
56106-57-1 structure
Product Name:3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
CAS No:56106-57-1
MF:C14H14N2O5S
MW:322.336362361908
CID:349785
PubChem ID:13020993
Update Time:2025-04-19
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-5-(aminosulfonyl)-4-phenoxy-, methyl ester
- 3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester
- 3-AMino-4-phenoxy-5-sulfaMoyl-benzoic Acid Methyl Ester
- methyl 3-amino-4-phenoxy-5-sulfamoylbenzoate
- 3-amino-4-phenoxy-5-sulphamoylbenzoic acid methyl ester
- 3-amino-4-phenoxy-5-sulphamylbenzoic acid methyl ester
- methyl 3-amino-4-phenoxy-5-sulfamyl benzoate
- AKOS030254775
- FT-0661572
- SCHEMBL2875469
- N,N'-Diacetyl-N,N'-1,4-Phenylenedi-glycine Diethyl Ester
- DTXSID30515399
- VGKUIQWRNJBNJC-UHFFFAOYSA-N
- 56106-57-1
-
- Inchi: 1S/C14H14N2O5S/c1-20-14(17)9-7-11(15)13(12(8-9)22(16,18)19)21-10-5-3-2-4-6-10/h2-8H,15H2,1H3,(H2,16,18,19)
- InChI Key: VGKUIQWRNJBNJC-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)OC)C=C(C=1OC1C=CC=CC=1)N)(N)(=O)=O
Computed Properties
- Exact Mass: 322.06200
- Monoisotopic Mass: 322.06234272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 130.09000
- LogP: 3.85740
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A581970-10mg |
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester |
56106-57-1 | 10mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A581970-100mg |
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester |
56106-57-1 | 100mg |
$ 1596.00 | 2023-04-19 |
3-Amino-5-(aminosulfonyl)-4-phenoxy-benzoic Acid Methyl Ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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